Cas no 79124-75-7 (3-(4-Methylphenoxy)benzaldehyde)

• Product Name: 3-(4-Methylphenoxy)benzaldehyde
• CAS No: 79124-75-7
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 821616
• PubChem ID: 24851690
• Update Time: 2025-10-07

3-(4-Methylphenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylphenoxy)benzaldehyde
• EINECS 279-068-0
• Benzaldehyde, 3-(4-methylphenoxy)-
• 3-(4-methylphenoxy)-benzaldehyde
• AKOS009156894
• m-(p-Methylphenoxy)benzaldehyde
• 3-(p-Methylphenoxy)benzaldehyde
• DTXSID401000273
• 3-(p-Tolyloxy)benzaldehyde
• NS00061475
• 3-(4-Methylphenoxy)benzaldehyde, 97%
• 79124-75-7
• FT-0641708
• 3-p-tolyloxy-benzaldehyde
• A839590
• SCHEMBL1071646
• 3-(4-Methylphenoxy)benzaldehyde (ACI)
• 3-p-Tolyloxybenzaldehyde
• DB-021670

• MDL： MFCD00003360
• Inchi： 1S/C14H12O2/c1-11-5-7-13(8-6-11)16-14-4-2-3-12(9-14)10-15/h2-10H,1H3
• InChI Key： ASKLCRGXIJGVOY-UHFFFAOYSA-N
• SMILES： O=CC1C=C(OC2C=CC(C)=CC=2)C=CC=1

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.102 g/mL at 25 °C(lit.)
• Boiling Point: 140 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.59(lit.)
• PSA: 26.30000
• LogP: 3.59980

3-(4-Methylphenoxy)benzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-Methylphenoxy)benzaldehyde

Comprehensive Overview of 3-(4-Methylphenoxy)benzaldehyde (CAS No. 79124-75-7): Properties, Applications, and Industry Insights

3-(4-Methylphenoxy)benzaldehyde (CAS No. 79124-75-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This aromatic aldehyde, characterized by its 4-methylphenoxy substituent, has garnered significant attention due to its role as a key intermediate in synthesizing high-value derivatives. Its molecular structure, C14H12O2, combines a benzaldehyde core with a methylphenoxy group, offering unique reactivity for cross-coupling reactions and electrophilic substitutions.

In recent years, the demand for 3-(4-Methylphenoxy)benzaldehyde has surged, driven by its utility in green chemistry and sustainable synthesis. Researchers emphasize its potential in catalysis and biodegradable material production, aligning with global trends toward eco-friendly industrial processes. A 2023 study highlighted its efficacy as a precursor for non-toxic UV stabilizers, addressing consumer concerns about synthetic additives in cosmetics and packaging.

The compound’s physicochemical properties—including a melting point of 45–48°C and solubility in organic solvents like ethanol and DMSO—make it ideal for lab-scale optimization and industrial-scale production. Analytical techniques such as HPLC and GC-MS are routinely employed to ensure purity, which typically exceeds 98% for commercial grades. These attributes position 79124-75-7 as a critical component in high-precision organic synthesis.

From an SEO perspective, users frequently search for "3-(4-Methylphenoxy)benzaldehyde supplier," "CAS 79124-75-7 price," and "synthesis of methylphenoxy benzaldehyde derivatives." These queries reflect market interest in cost-effective sourcing and application-specific modifications. Notably, forums discuss its compatibility with microwave-assisted reactions, a hotspot for reducing energy consumption in chemical manufacturing.

Innovations in flow chemistry have further expanded the utility of 3-(4-Methylphenoxy)benzaldehyde, enabling continuous production with minimized waste. A 2024 patent disclosed its use in photoactive polymers for solar cells, tapping into the renewable energy boom. Such advancements underscore its relevance in cutting-edge material science, while regulatory compliance (e.g., REACH, FDA) ensures its safe adoption across sectors.

To address common user questions: "Is 3-(4-Methylphenoxy)benzaldehyde biodegradable?"—studies confirm partial degradation under aerobic conditions, though formulation adjustments may enhance this. Another trending query, "Alternative to 79124-75-7 in fragrances," highlights niche substitutes like vanillin derivatives, though none match its thermal stability in perfumery applications.

In conclusion, 3-(4-Methylphenoxy)benzaldehyde (CAS No. 79124-75-7) remains indispensable in modern chemistry, bridging gaps between traditional synthesis and emerging technologies. Its adaptability to green metrics and alignment with circular economy principles ensure long-term industrial viability, making it a compound of enduring scientific and commercial interest.